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Compound of Interest

Compound Name: 3-Amino-4-bromopyrazole

Cat. No.: B016357

<An In-depth Technical Guide to 3-Amino-4-bromopyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Amino-4-bromopyrazole, a
heterocyclic compound of significant interest in medicinal chemistry and organic synthesis. We
will delve into its fundamental chemical properties, including molecular weight and formula, and
explore its applications as a versatile building block in the development of novel therapeutic
agents. This document will further detail its synthesis, reactivity, and crucial safety and handling
protocols, offering valuable insights for researchers and professionals in the field.

Core Molecular and Physical Properties

3-Amino-4-bromopyrazole, also known by its synonym 4-Bromo-1H-pyrazol-3-amine, is a
pyrazole derivative with the CAS Number 16461-94-2.[1][2][3] Its chemical structure is
characterized by a five-membered pyrazole ring substituted with an amino group at the 3-
position and a bromine atom at the 4-position.

Table 1: Key Chemical and Physical Properties of 3-Amino-4-bromopyrazole
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Property Value References
Molecular Formula C3H4BrNs [1112113114]
Molecular Weight 161.99 g/mol [1112][31[4]

White to light gray or pale
Appearance ) [1112][5]
brown crystalline powder

Melting Point 135-140 °C [1]

>95-98% (typically analyzed b
Purity /o (pically analyzed BY 1) o1t
GC or titration)

SMILES Nclc(Br)cn[nH]1 [2][5]

OELYMZVJDKSMOJ-
INChl Key [2][5]
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Synthesis and Reactivity: A Medicinal Chemist's
Perspective

The pyrazole nucleus is a well-established scaffold in medicinal chemistry, with numerous
approved drugs and clinical candidates featuring this heterocyclic core.[6][7] 3-Amino-4-
bromopyrazole serves as a crucial intermediate in the synthesis of a diverse range of
biologically active molecules.[1][8]

Synthetic Considerations

While specific, detailed synthetic procedures for 3-Amino-4-bromopyrazole are often
proprietary or found within patent literature, a general understanding of its synthesis can be
inferred from related reactions. A plausible synthetic route involves the diazotization of a
substituted aminophenol followed by bromination and subsequent reduction, although this
method can present challenges with waste management and product yield.[9]

Reactivity and Utility in Drug Design

The chemical reactivity of 3-Amino-4-bromopyrazole is dictated by the interplay of the amino
and bromo substituents on the pyrazole ring. The amino group can act as a nucleophile, while
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the bromine atom is susceptible to displacement or can participate in cross-coupling reactions.
This dual functionality makes it a valuable synthon for creating diverse chemical libraries for
drug screening.

The pyrazole core itself is a key pharmacophore in many kinase inhibitors.[10] The N-(1H-
pyrazol-3-yl)pyrimidin-4-amine core, for instance, is found in the aurora kinase inhibitor
tozasertib.[10] The amino group of 3-Amino-4-bromopyrazole can be readily derivatized to
introduce various side chains, allowing for the fine-tuning of a compound's binding affinity and
selectivity for a target protein.

Applications in Drug Discovery and Beyond

The unique structural features of 3-Amino-4-bromopyrazole make it a valuable building block
in several areas of research and development.

Pharmaceutical Development

This compound is a key intermediate in the synthesis of various pharmaceuticals, particularly in
the development of anti-inflammatory and anti-cancer agents.[1] The aminopyrazole scaffold is
recognized for its ability to serve as a framework for ligands that target enzymes such as p38
MAPK and various kinases, which are implicated in inflammatory and oncogenic signaling
pathways.[6]

Agrochemical Research

Beyond its applications in medicine, 3-Amino-4-bromopyrazole is also utilized in the
formulation of agrochemicals, including herbicides and fungicides.[1][11] Its structural motifs
can be incorporated into molecules designed to protect crops and improve agricultural yields.

Material Science

The compound also finds applications in material science for creating novel materials with
enhanced thermal stability and environmental resistance.[1]

Spectroscopic Characterization

A comprehensive analysis of 3-Amino-4-bromopyrazole's spectroscopic data is essential for
its unambiguous identification and quality control.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for confirming the structure of 3-Amino-4-
bromopyrazole. While specific spectral data can vary slightly depending on the solvent and
instrument, general characteristics can be described. The *H NMR spectrum would be
expected to show signals corresponding to the protons on the pyrazole ring and the amino
group.[12] Similarly, the 13C NMR spectrum would display distinct signals for the three carbon
atoms of the pyrazole ring.[13]

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the characteristic functional groups present in the
molecule. Key vibrational frequencies would include those associated with the N-H stretching
of the amino group and the C=C and C-N bonds of the pyrazole ring.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling 3-
Amino-4-bromopyrazole.

Hazard Identification

3-Amino-4-bromopyrazole is classified as an irritant, causing skin, eye, and respiratory
irritation. It is also harmful if swallowed. A thorough review of the Safety Data Sheet (SDS) is
mandatory before handling this compound.[14][15][16]

Personal Protective Equipment (PPE)

Appropriate PPE, including safety glasses with side-shields, chemical-resistant gloves, and a
lab coat, should be worn at all times.[14][15] Work should be conducted in a well-ventilated
area, and a NIOSH-approved respirator may be necessary for certain operations.[14]

Handling and Storage

Avoid the formation of dust and aerosols during handling.[15][16] The compound should be
stored in a tightly sealed container in a dry, well-ventilated place.[4][15]

Experimental Workflow: A Conceptual Overview
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The following diagram illustrates a conceptual workflow for the utilization of 3-Amino-4-
bromopyrazole in a drug discovery context.
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Caption: Conceptual workflow for the use of 3-Amino-4-bromopyrazole in drug discovery.

Conclusion

3-Amino-4-bromopyrazole is a valuable and versatile building block for researchers in
medicinal chemistry and related fields. Its unique combination of functional groups on a
biologically relevant pyrazole scaffold provides a powerful platform for the synthesis of novel
compounds with therapeutic potential. A thorough understanding of its chemical properties,
reactivity, and safe handling procedures is paramount for its effective and responsible use in
the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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